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Compound of Interest |

1-(2-Methoxyethyl)piperidin-3-
Compound Name: )
amine
CAS No.: 1250372-30-5
Cat. No.: B1523935
\ J

Part 1: Executive Safety Directive

Immediate Action Required: Treat 1-(2-Methoxyethyl)piperidin-3-amine as a Corrosive and
Flammable organic base.[1] Strictly Prohibited: Do NOT mix with acids, oxidizers, or
halogenated solvents.[1]

Critical Parameter Specification

] Corrosive (Skin/Eye Damage),
Primary Hazard , o
Combustible/Flammable Liquid

Waste Stream Organic Alkaline (Basic) Waste

D002 (Corrosive), D001 (Ignitable - verify flash
point)

RCRA Codes

HDPE (High-Density Polyethylene) or

Compatible Containers .
Borosilicate Glass

Strong Acids, Oxidizing Agents, Acid Chlorides,

Incompatible Materials ) )
Acid Anhydrides
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Part 2: Chemical Identification & Hazard

Assessment
Chemical Identity[1][3]

e Chemical Name: 1-(2-Methoxyethyl)piperidin-3-amine[2][3][4]

o CAS Number:
o Free Base:[1] Not widely listed (Treat as generic piperidine derivative)
o Dihydrochloride Salt: 1909313-85-4 / 2306245-94-1 [1, 2]

e Molecular Formula: CsH1sN20[1]

e Functional Groups: Secondary amine (piperidine ring), Primary amine (pendant), Ether
linkage.[1]

Hazard Classification (GHS)

Based on structural analogs (e.g., 1-(2-Aminoethyl)piperidine, Piperidine), this compound
exhibits the following hazards [4, 5]:

o Corrosive to Metals (Category 1): May be corrosive to aluminum and zinc.[1]
o Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1]
o Flammable Liquid (Category 3): Flash point likely between 50°C and 70°C.[1]

o Acute Toxicity (Oral/Dermal): Harmful if swallowed or in contact with skin.[1]
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Expert Insight: The presence of the primary amine group at position 3 and the tertiary amine at
position 1 makes this compound highly basic (pKa ~10-11).[1] Exothermic neutralization is a

significant risk if accidentally mixed with acidic waste streams.[1]

Part 3: Pre-Disposal Handling & Segregation
Container Selection

Select containers that maintain integrity under high pH conditions.[1]

Material Compatibility Notes

Preferred for bulk liquid waste.

HDPE Excellent [1] Resistant to strong bases.
[1]

Suitable for small volumes.[1]

Inspect for cracks; use plastic-

Glass Good ) )
coated safety glass if possible.
[1]
Avoid. Corrosive to aluminum;
potential for catalytic

Metal Poor

decomposition with some

metals.[1]

Waste Segregation Protocol

The Golden Rule: Segregate by Chemical Compatibility, not just physical state.[1]

o Stream A (Correct): Combine with other non-halogenated organic bases (e.g., Triethylamine,
Pyridine, Morpholine).[1]
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o Stream B (Prohibited): NEVER add to "General Organic Waste" if that stream contains acidic
byproducts (e.g., Acetic acid, TFA).[1]

o Stream C (Prohibited): NEVER mix with Oxidizers (Peroxides, Nitric Acid) due to
fire/explosion risk.[1]

Part 4: Step-by-Step Disposal Procedure
Phase 1: Preparation

e Don PPE: Nitrile gloves (double-gloving recommended), chemical splash goggles, and a lab
coat.[1] Use a face shield if pouring >500 mL.[1]

o Verify pH: If the waste is an aqueous mixture, verify pH > 10 using a dipstick.[1] If < 4, do not
add to the basic waste container without careful, slow neutralization in a separate vessel
first.[1]

Phase 2: Collection

o Labeling: Affix a hazardous waste label before adding waste.[1]

o Required Fields: "Hazardous Waste," Chemical Name (No abbreviations), "Corrosive,"
"Flammable."[1]

o Transfer: Pour liquid slowly into the designated Organic Alkaline waste container. Use a
funnel to prevent spills.[1]

e Rinsing: Triple-rinse the empty reagent bottle with a compatible solvent (e.g., Ethanol or
Water).[1] Add rinsate to the same waste container.

Phase 3: Storage & Hand-off

o Cap Tightly: Ensure the cap is vented if there is any risk of ongoing gas evolution, though
stable amines typically do not require vented caps unless mixed.[1]

e Secondary Containment: Store the waste bottle in a polyethylene tray to capture leaks.

o Disposal: Contact your facility's EHS department or a licensed hazardous waste contractor
(e.g., Clean Harbors, Veolia) for pickup.[1] The ultimate disposal method is Incineration at a
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permitted facility.[1]

Part 5: Emergency Response (Spills)

Minor Spill (< 100 mL):

Evacuate the immediate area and ensure good ventilation.[1]

Absorb with an inert material (Vermiculite, Dry Sand, or Commercial Amine Spills Pads).[1]

o Note: Do not use paper towels as they may ignite if the amine is concentrated and hot.[1]

Neutralize cautiously with a weak acid neutralizer (e.g., Citric Acid or Sodium Bisulfate) only
if trained.[1]

Collect debris into a wide-mouth jar labeled "Hazardous Waste: Debris
(Corrosive/Flammable)."

Major Spill (> 100 mL or outside fume hood):
o Alert personnel and evacuate the lab.
o Call EHS/Emergency Response immediately.[1]

« Do not attempt cleanup without self-contained breathing apparatus (SCBA) due to potential
respiratory irritation.[1]

Part 6: Waste Stream Decision Logic
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Start: 1-(2-Methoxyethyl)piperidin-3-amine Waste

Is the waste Solid or Liquid?

Is it pure chemical or contaminated debris? Is it mixed with other chemicals?
Mixture
\i \4
Pure Substance (Salt/Free Base) Contaminated Wipes/Gloves Are contaminants Acidic or Oxidizing? Pure / Compatible Solvents

Yes (Acid/Oxidizer) \No (Other Bases/Solvents

Solid Waste Bin Hazardous Debris Bin STOP: Segregate Immediately! Organic Alkaline Waste Stream

Label: Toxic/Corrosive Solid Label: Trace Contamination Neutralize separately or use separate container. (HDPE Container)

Click to download full resolution via product page

Caption: Decision logic for segregating 1-(2-Methoxyethyl)piperidin-3-amine waste streams
to prevent incompatibility incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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